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Compound of Interest

Compound Name: 5-Iodo-2-methoxy-4-methylaniline

Cat. No.: B12851245

Get Quote

Elemental Analysis Reference Guide: 5-Iodo-2-
methoxy-4-methylaniline
Executive Summary & Compound Profile
5-Iodo-2-methoxy-4-methylaniline (CAS: 1823914-97-1) is a critical intermediate in medicinal

chemistry, distinguished by its electron-rich aniline core and the labile C–I bond at the 5-

position. This specific substitution pattern allows for highly regioselective palladium-catalyzed

cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) orthogonal to the amine functionality.

However, the high mass percentage of iodine (~48%) presents unique challenges for standard

characterization. Elemental Analysis (EA) remains the gold standard for bulk purity validation,

but it requires specific protocols to account for iodine volatility and combustion byproducts. This

guide compares the target compound against its bromo-analog to highlight detection limits and

provides a self-validating protocol for accurate CHN determination.

Chemical Identity[1][2][3][4][5][6]
IUPAC Name: 5-Iodo-2-methoxy-4-methylaniline
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Molecular Formula: C₈H₁₀INO[1]

Molecular Weight: 263.08 g/mol [1]

Physical State: Off-white to pale brown solid (Light sensitive)

Reference Values: Theoretical vs. Acceptance Limits
For a compound to be deemed "analytically pure" in peer-reviewed literature (e.g., J. Med.

Chem., J. Org. Chem.), experimental elemental analysis values must fall within ±0.4% of the

theoretical calculation.[2]

Table 1: Primary Elemental Composition Standards
Use these values to calibrate your CHN analyzer expectations.
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Element Theoretical Mass %
Acceptance Range
(±0.4%)

Diagnostic
Significance

Carbon (C) 36.53% 36.13% – 36.93%

Core scaffold

validation. Deviations

often indicate solvent

entrapment (e.g.,

EtOAc).

Hydrogen (H) 3.83% 3.43% – 4.23%

High sensitivity.

Values >4.2% suggest

water/moisture

contamination.

Nitrogen (N) 5.32% 4.92% – 5.72%

Confirms amine

integrity. Low values

may indicate oxidation

to nitro/nitroso

species.

Iodine (I) 48.24%

N/A (typically

calculated by

difference or titration)

Dominant mass

fraction. Indirectly

validated by the C/H/N

ratios.

Note on Iodine: Most standard CHN analyzers do not directly measure Halogens. Iodine is

inferred.[3][4][5][6][7] If the C, H, and N values align, the heavy atom (Iodine) is statistically

confirmed. For absolute confirmation, Schöniger flask combustion followed by potentiometric

titration is required.

Comparative Analysis: Iodo- vs. Bromo- Analogs[11]
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In synthetic campaigns, researchers often debate between using the Iodo- variant (higher

reactivity) and the Bromo- variant (lower cost, higher stability). Elemental analysis provides a

definitive method to distinguish these potential cross-contaminants or analogues.

Table 2: Comparative Elemental Fingerprints
This table demonstrates why EA is superior to low-res MS for distinguishing bulk substitution.

Feature
5-Iodo-2-methoxy-4-

methylaniline

(Target)

5-Bromo-2-methoxy-

4-methylaniline

(Alternative)
Delta (Δ)

Formula C₈H₁₀INO C₈H₁₀BrNO -

Mol.[8] Weight 263.08 g/mol 216.08 g/mol ~47 units

Carbon % 36.53% 44.46%
7.93% (Huge

differentiator)

Hydrogen % 3.83% 4.66% 0.83%

Reactivity
High (Room temp Pd-

coupling)

Moderate (Requires

heat/special ligands)
-

Stability

Low

(Oxidizes/liberates I₂

in light)

High (Stable at RT) -

Insight: A Carbon value of ~40% likely indicates a mixture of Iodo and Bromo starting materials,

a common issue if the iodination was performed via halogen exchange on a bromo-precursor.

Experimental Protocol: Iodine-Corrected
Combustion Analysis
Standard combustion protocols often fail for high-% iodine compounds because I₂ gas can

pass through reduction tubes or sublime before combustion is complete.

Protocol: Modified CHN Analysis for Heavy Halogens
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Prerequisites:

Analyzer: PerkinElmer 2400 Series II or Elementar vario (or equivalent).

Combustion Aid: Tungsten Trioxide (WO₃) powder.

Capsule: Tin (Sn) capsules (Standard aluminum is insufficient for high heat flash).

Step-by-Step Methodology:

Sample Preparation (Drying):

Iodinated anilines are hygroscopic and prone to surface oxidation.

Action: Dry sample under high vacuum (0.1 mbar) at 40°C for 4 hours. Do not exceed

50°C to avoid sublimation of the iodine moiety.

Weighing & Additives:

Weigh 1.5 – 2.0 mg of the dried sample into a Tin capsule.

Crucial Step: Add 5–10 mg of Tungsten Trioxide (WO₃) directly over the sample.

Causality: WO₃ acts as a combustion catalyst and, more importantly, helps prevent the

formation of volatile iodine species that escape detection or poison the thermal

conductivity detector (TCD).

Combustion Parameters:

Furnace Temperature: Set to 975°C (elevated from standard 950°C) to ensure complete

bond rupture of the C–I bond (Bond Energy: ~218 kJ/mol).

Oxygen Boost: Increase O₂ dosing time by 2–3 seconds to ensure complete oxidation of

the methyl and methoxy carbons, which can be shielded by the large iodine atom.

Validation Check:

Run a standard of o-Iodobenzoic acid prior to the sample.
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If the standard's Carbon deviation is >0.3%, replace the reduction tube (copper) as it may

be saturated with halogen byproducts.

Quality Control Workflow (Visualization)
The following diagram outlines the decision logic for validating 5-Iodo-2-methoxy-4-
methylaniline, integrating EA with orthogonal techniques.
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Figure 1: Logical workflow for validating iodinated aniline purity. Note the specific

troubleshooting paths for solvent entrapment vs. inorganic contamination.

Troubleshooting Common Anomalies
When analyzing 5-Iodo-2-methoxy-4-methylaniline, three common failure modes occur. Use

this guide to interpret "failed" data.

High Carbon (+1.5% to +2.0%):

Cause: Residual Ethyl Acetate or Toluene from purification. The lattice energy of the iodo-

aniline can trap planar solvents.

Solution: Grind the sample into a fine powder (increase surface area) and dry at 45°C

under high vacuum for 12 hours.

Low Carbon / High Ash:

Cause: Silica gel contamination. The polar amine group sticks to silica during flash

chromatography.

Solution: Dissolve in DCM, filter through a 0.45 µm PTFE membrane to remove silica

fines, evaporate, and re-analyze.

Drifting Nitrogen Values:

Cause: Oxidation of the aniline (-NH₂) to nitroso (-NO) or nitro (-NO₂) species, common in

iodinated anilines exposed to air/light.

Solution: Store the compound under Argon in amber vials. If N is low, re-purify using a

reducing workup (e.g., Sodium Thiosulfate wash).
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Synthesis & Reactivity Context
Schöniger, W. (1955). Eine mikroanalytische Schnellbestimmung von Halogen in
organischen Substanzen. Mikrochimica Acta.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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